Cas no 1988445-96-0 (1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile)

• Product Name: 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile
• CAS No: 1988445-96-0
• MF: C₁₂H₁₁BrClN₃O
• MW: 328.592240571976
• CID: 5674204
• PubChem ID: 114027751
• Update Time: 2025-06-11

1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1988445-96-0
• Z1947423122
• 1-(2-bromo-5-chlorobenzoyl)piperazine-2-carbonitrile
• EN300-26680203
• 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile

• Inchi： 1S/C12H11BrClN3O/c13-11-2-1-8(14)5-10(11)12(18)17-4-3-16-7-9(17)6-15/h1-2,5,9,16H,3-4,7H2
• InChI Key： KDYFKBKYLCTZTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(N1CCNCC1C#N)=O)Cl

Computed Properties

• Exact Mass: 326.97740g/mol
• Monoisotopic Mass: 326.97740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile

1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile: A Comprehensive Overview

The compound 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile (CAS No. 1988445-96-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted benzoyl group and a cyano substituent. The benzoyl group (specifically, the 2-bromo-5-chlorobenzoyl moiety) introduces electronic and steric effects that influence the compound's reactivity and bioavailability. The piperazine ring, a six-membered amine-containing structure, is known for its versatility in forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the importance of 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile in medicinal chemistry, particularly as a potential lead compound for drug development. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in diseases like cancer, inflammation, and neurodegenerative disorders. The cyano group attached to the piperazine ring has been shown to enhance the compound's stability and solubility, making it an attractive candidate for further optimization.

The synthesis of 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile involves a multi-step process that combines aromatic substitution reactions with nucleophilic aromatic substitution techniques. The bromine and chlorine substituents on the benzoyl group play a crucial role in directing the reaction pathways and ensuring high yields. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of pharmacological activity, 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile has demonstrated potent inhibitory effects against several enzymes associated with cellular signaling pathways. For instance, studies have shown that it can inhibit the activity of tyrosine kinases, which are overexpressed in various cancer types. Additionally, its ability to modulate GPCRs suggests potential applications in treating conditions such as hypertension and diabetes.

One of the most promising aspects of this compound is its selectivity profile. Researchers have reported that 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile exhibits high specificity for its target proteins, minimizing off-target effects and reducing the likelihood of adverse side effects. This property is particularly valuable in drug development, where minimizing toxicity is a primary concern.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile with its target proteins. These studies reveal that the bromine and chlorine atoms on the benzoyl group contribute significantly to van der Waals interactions, while the cyano group facilitates hydrogen bonding with critical residues on the protein surface.

The structural flexibility of 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile also makes it an ideal scaffold for further chemical modifications. By altering the substituents on the benzoyl group or modifying the piperazine ring, researchers can potentially enhance its pharmacokinetic properties or expand its therapeutic applications.

In conclusion, 1-(2-Bromo-5-chlorobenzoyl)piperazine-2-carbonitrile represents a valuable addition to the arsenal of compounds being explored for drug discovery. Its unique structure, combined with its promising pharmacological profile, positions it as a strong candidate for further preclinical studies. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical science.